Cas no 1260786-17-1 (2-(4-Amino-2,6-dimethylphenyl)acetic acid)

• Product Name: 2-(4-Amino-2,6-dimethylphenyl)acetic acid
• CAS No: 1260786-17-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5793084
• PubChem ID: 53709782
• Update Time: 2025-10-20

2-(4-Amino-2,6-dimethylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1260786-17-1
• EN300-1653465
• SCHEMBL7391397
• 2-(4-amino-2,6-dimethylphenyl)acetic acid
• (4-Amino-2,6-dimethyl-phenyl)-acetic acid
• 2-(4-Amino-2,6-dimethylphenyl)acetic acid

• Inchi： 1S/C10H13NO2/c1-6-3-8(11)4-7(2)9(6)5-10(12)13/h3-4H,5,11H2,1-2H3,(H,12,13)
• InChI Key： BZRYYCKUEZQZAI-UHFFFAOYSA-N
• SMILES： OC(CC1C(C)=CC(=CC=1C)N)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-(4-Amino-2,6-dimethylphenyl)acetic acid

Recent Advances in the Study of 2-(4-Amino-2,6-dimethylphenyl)acetic acid (CAS: 1260786-17-1)

In recent years, the compound 2-(4-Amino-2,6-dimethylphenyl)acetic acid (CAS: 1260786-17-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 2-(4-Amino-2,6-dimethylphenyl)acetic acid. Recent publications have highlighted novel synthetic routes that improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency across batches.

Pharmacological studies have revealed that 2-(4-Amino-2,6-dimethylphenyl)acetic acid exhibits notable anti-inflammatory and analgesic properties. In vitro and in vivo experiments have demonstrated its ability to modulate key inflammatory pathways, including the inhibition of cyclooxygenase (COX) enzymes, which are pivotal in the inflammatory response. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and chronic pain.

Furthermore, recent investigations have explored the compound's potential in oncology. Preliminary data indicate that 2-(4-Amino-2,6-dimethylphenyl)acetic acid may interfere with cancer cell proliferation by targeting specific signaling pathways involved in cell cycle regulation. While these results are promising, further studies are needed to fully understand its mechanism of action and to evaluate its efficacy and safety in more complex biological systems.

In addition to its therapeutic potential, the compound's pharmacokinetic profile has been a focus of recent research. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties, providing valuable insights into its bioavailability and potential drug-drug interactions. These findings are crucial for the design of future clinical trials and for optimizing dosing regimens.

Despite the progress made, challenges remain in the development of 2-(4-Amino-2,6-dimethylphenyl)acetic acid as a therapeutic agent. Issues such as solubility, stability, and potential toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and to advance the compound toward clinical application.

In conclusion, the latest research on 2-(4-Amino-2,6-dimethylphenyl)acetic acid (CAS: 1260786-17-1) underscores its potential as a versatile and valuable compound in the pharmaceutical industry. Its diverse pharmacological activities and the ongoing advancements in its synthesis and characterization make it a promising candidate for future drug development. Continued research and collaboration will be key to unlocking its full therapeutic potential.